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Compound of Interest

Compound Name: Petroselaidyl methane sulfonate

Cat. No.: B15548458

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Petroselinyl alcohol, a long-chain unsaturated fatty alcohol derived from petroselinic acid, is a

valuable intermediate in the synthesis of various bioactive molecules and oleochemicals. The

conversion of its primary hydroxyl group to a methanesulfonate (mesylate) ester is a critical

transformation, as it converts the poorly leaving hydroxyl group into a good leaving group,

facilitating subsequent nucleophilic substitution reactions. This protocol provides a detailed,

two-step procedure for the synthesis of petroselinyl mesylate, starting from the readily available

petroselinic acid. The first step involves the reduction of petroselinic acid to petroselinyl alcohol,

followed by the mesylation of the alcohol.

Experimental Protocols
Part 1: Synthesis of Petroselinyl Alcohol from Petroselinic Acid

This procedure outlines the reduction of the carboxylic acid functionality of petroselinic acid to a

primary alcohol using lithium aluminum hydride (LAH), a powerful reducing agent.
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Materials:

Petroselinic acid

Lithium aluminum hydride (LAH)

Anhydrous diethyl ether or tetrahydrofuran (THF)

10% Sulfuric acid solution

Saturated aqueous sodium sulfate solution

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Standard laboratory glassware

Procedure:

In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux

condenser under an inert atmosphere (e.g., nitrogen or argon), a suspension of lithium

aluminum hydride (1.5 equivalents) in anhydrous diethyl ether or THF is prepared.

The suspension is cooled to 0 °C using an ice bath.

A solution of petroselinic acid (1 equivalent) in anhydrous diethyl ether or THF is added

dropwise to the LAH suspension with vigorous stirring.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then gently refluxed for 2-4 hours. The reaction progress can be monitored by Thin

Layer Chromatography (TLC).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, the reaction is carefully quenched by cooling the flask in an ice bath and

slowly adding water dropwise, followed by a 15% sodium hydroxide solution, and then again

by water.

The resulting granular precipitate is filtered off and washed with diethyl ether.

The combined organic filtrates are washed with a 10% sulfuric acid solution, followed by a

saturated aqueous sodium sulfate solution, and finally with brine.

The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and

the solvent is removed under reduced pressure using a rotary evaporator to yield crude

petroselinyl alcohol.

The crude product can be purified by column chromatography on silica gel if necessary.

Part 2: Mesylation of Petroselinyl Alcohol

This protocol details the conversion of petroselinyl alcohol to petroselinyl mesylate using

methanesulfonyl chloride and triethylamine.[1][2][3]

Materials:

Petroselinyl alcohol

Methanesulfonyl chloride (MsCl)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA)[2]

Anhydrous dichloromethane (DCM)[1][2]

Ice-cold water

Cold 10% Hydrochloric acid (HCl)[1]

Saturated aqueous sodium bicarbonate solution[1]

Brine (saturated aqueous sodium chloride)[2]
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Anhydrous sodium sulfate[2]

Rotary evaporator

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Standard laboratory glassware

Procedure:

Dissolve petroselinyl alcohol (1 equivalent) in anhydrous dichloromethane (DCM) in a round-

bottom flask equipped with a magnetic stir bar under an inert atmosphere.

Cool the solution to 0 °C using an ice bath.

Add triethylamine (1.5 equivalents) to the solution with stirring.[2]

Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the reaction mixture over

5-10 minutes, ensuring the temperature remains at 0 °C.[1][2]

Stir the reaction mixture at 0 °C for an additional 15-30 minutes.[1] Reaction completion can

be monitored by TLC. If the reaction is sluggish, it can be allowed to warm to room

temperature and stirred for an additional 1-2 hours.[2]

Transfer the reaction mixture to a separatory funnel containing ice-cold water and more

DCM.

Wash the organic layer sequentially with cold 10% HCl, saturated aqueous sodium

bicarbonate solution, and finally with brine.[1][2]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude petroselinyl mesylate.[2]
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The product can be used in the next step without further purification or can be purified by

flash column chromatography on silica gel.

Data Presentation
Parameter

Part 1: Reduction of
Petroselinic Acid

Part 2: Mesylation of
Petroselinyl Alcohol

Starting Material Petroselinic acid Petroselinyl alcohol

Key Reagents
Lithium aluminum hydride

(LAH)

Methanesulfonyl chloride

(MsCl), Triethylamine (TEA)

Stoichiometry (Equivalents) Petroselinic acid (1), LAH (1.5)
Petroselinyl alcohol (1), TEA

(1.5), MsCl (1.2)

Solvent
Anhydrous Diethyl ether or

THF

Anhydrous Dichloromethane

(DCM)

Reaction Temperature 0 °C to reflux 0 °C to Room Temperature

Reaction Time 2-4 hours 15 minutes to 2 hours

Work-up Procedure
Quenching with H₂O/NaOH,

Extraction

Aqueous washes (HCl,

NaHCO₃, Brine)

Mandatory Visualization

Part 1: Synthesis of Petroselinyl Alcohol

Part 2: Mesylation of Petroselinyl Alcohol

Petroselinic Acid

LiAlH4, Anhydrous Ether/THF

Reduction
(0 °C to Reflux, 2-4h)

Aqueous Work-up
& Extraction Petroselinyl Alcohol

MsCl, TEA, Anhydrous DCM Mesylation
(0 °C to RT, 0.25-2h)

Aqueous Work-up
& Extraction Petroselinyl Mesylate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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